mTOR Enzyme Potency vs AZD8055
In a direct head-to-head comparison within the same morpholinopyrimidine series, AZD3147 (compound 42) demonstrates mTOR enzyme IC₅₀ of 1.5 nM versus 0.8 nM for the earlier lead AZD8055. Although AZD8055 is slightly more potent enzymatically, AZD3147 was specifically designed to retain excellent potency while addressing the solubility and pharmacokinetic limitations that ultimately halted AZD8055’s clinical advancement [1]. Both compounds are dual mTORC1/mTORC2 inhibitors, but AZD3147 achieves its profile with substantially improved composite quality metrics (LLE and pIC₅₀ – pSolubility) [1].
| Evidence Dimension | mTOR enzyme inhibition (IC₅₀, nM) and compound quality metrics |
|---|---|
| Target Compound Data | AZD3147 mTOR IC₅₀ = 1.5 nM; pIC₅₀ = 8.82; LLE = 4.3; pIC₅₀ – pSolubility = 4.6 |
| Comparator Or Baseline | AZD8055 mTOR IC₅₀ = 0.8 nM; pIC₅₀ = 9.10; LLE = 3.1; pIC₅₀ – pSolubility = 3.0 |
| Quantified Difference | AZD3147 shows 1.2‑unit higher LLE and 1.6‑unit higher pIC₅₀ – pSolubility despite a 0.28‑unit lower pIC₅₀, indicating superior drug‑like properties |
| Conditions | mTOR enzyme assay; LLE calculated as pIC₅₀ – logD₇.₄; solubility measured in pH 7.4 phosphate buffer [1] |
Why This Matters
For procurement, the higher LLE and solubility‑adjusted potency of AZD3147 predict better in vivo exposure and lower attrition risk compared with AZD8055, which failed to progress beyond Phase I.
- [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source
